1-(3-bromo-4-methoxybenzyl)-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-bromo-4-methoxybenzyl)-4-ethylpiperazine, also known as BMEP, is a chemical compound that has been researched for its potential use in various scientific applications. This compound is a piperazine derivative that has shown promising results in studies related to its mechanism of action and biochemical and physiological effects.
Scientific Research Applications
1-(3-bromo-4-methoxybenzyl)-4-ethylpiperazine has been researched for its potential use in various scientific applications such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been studied for its ability to modulate the activity of certain neurotransmitter receptors such as dopamine and serotonin receptors. In pharmacology, this compound has been investigated for its potential as a drug candidate for the treatment of various neurological disorders such as Parkinson's disease and schizophrenia. In medicinal chemistry, this compound has been explored for its potential as a lead compound for the development of novel drugs with improved efficacy and safety profiles.
Mechanism of Action
The mechanism of action of 1-(3-bromo-4-methoxybenzyl)-4-ethylpiperazine involves its interaction with certain neurotransmitter receptors in the brain. This compound has been shown to bind to dopamine and serotonin receptors and modulate their activity, which can result in changes in neurotransmitter release and neuronal activity. This mechanism of action is thought to underlie the potential therapeutic effects of this compound in various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. For example, this compound has been demonstrated to increase dopamine and serotonin release in the brain, which can result in improved cognitive function and mood. This compound has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative disorders. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-bromo-4-methoxybenzyl)-4-ethylpiperazine in lab experiments is its selective binding to certain neurotransmitter receptors, which can allow for more targeted and specific effects compared to other compounds. However, one limitation of using this compound is its relatively low potency compared to other compounds, which may require higher doses or longer treatment durations to achieve desired effects.
Future Directions
There are several future directions for research on 1-(3-bromo-4-methoxybenzyl)-4-ethylpiperazine. One direction is to further investigate its potential as a drug candidate for the treatment of various neurological disorders. Another direction is to explore its potential as a tool for studying the role of dopamine and serotonin receptors in the brain. Additionally, there is potential for the development of novel derivatives of this compound with improved potency and selectivity.
Synthesis Methods
The synthesis of 1-(3-bromo-4-methoxybenzyl)-4-ethylpiperazine involves the reaction of 3-bromo-4-methoxybenzyl chloride and 4-ethylpiperazine in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dichloromethane, and the product is obtained through purification using various techniques such as chromatography or recrystallization. The purity and yield of the product can be determined using analytical techniques such as NMR spectroscopy or HPLC.
Properties
IUPAC Name |
1-[(3-bromo-4-methoxyphenyl)methyl]-4-ethylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21BrN2O/c1-3-16-6-8-17(9-7-16)11-12-4-5-14(18-2)13(15)10-12/h4-5,10H,3,6-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZXARQDLWXQEHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC(=C(C=C2)OC)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.